3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole: Structural Characterization and Synthetic Methodology
3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole: Structural Characterization and Synthetic Methodology
This guide serves as a definitive technical resource for 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole , a highly specific regioisomer used as a scaffold in medicinal chemistry (particularly kinase and COX-2 inhibition) and agrochemical synthesis.
CAS Registry Number: 1956370-47-0
Molecular Formula: C
Executive Summary
The 1,3,5-trisubstituted pyrazole scaffold is a privileged structure in drug discovery, acting as a pharmacophore in blockbuster drugs like Celecoxib (Celebrex) and Rimonabant. The specific isomer 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole presents a unique steric profile: the bulky 3-isopropyl group provides hydrophobic pocket filling, while the 5-phenyl ring—twisted out of coplanarity with the pyrazole core due to the adjacent 1-methyl group—creates a distinct "propeller-like" topology. This guide details the regioselective synthesis, distinguishing spectroscopic features, and physicochemical properties of this compound.
Structural Analysis & Chemical Identity[1]
Steric and Electronic Topology
Unlike its 1,3-diphenyl analogs, this molecule possesses an asymmetric steric environment.
-
Position 1 (N-Methyl): Prevents tautomerism, locking the bond order and fixing the regiochemistry. It exerts a steric clash with the 5-phenyl ring.
-
Position 3 (Isopropyl): Acts as a lipophilic anchor. The isopropyl group is rotationally free but occupies significant volume (
), often targeting hydrophobic sub-pockets (e.g., the "gatekeeper" region in kinases). -
Position 5 (Phenyl): Due to steric repulsion from the N-methyl group, the phenyl ring cannot lie coplanar with the pyrazole. This induced torsion angle (typically 40–60°) disrupts
-conjugation, altering UV-Vis absorption and reactivity compared to 3-phenyl isomers.
Isomerism
The primary challenge in working with this scaffold is distinguishing it from its regioisomer: 5-isopropyl-1-methyl-3-phenyl-1H-pyrazole .
-
Target Isomer (3-iPr, 5-Ph): Phenyl is adjacent to N-Methyl.
-
Inverse Isomer (5-iPr, 3-Ph): Isopropyl is adjacent to N-Methyl.
Synthetic Methodology
The most robust route to 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole is the cyclocondensation of 4-methyl-1-phenylpentane-1,3-dione with methylhydrazine .
Reaction Mechanism & Regioselectivity
The reaction is governed by the difference in electrophilicity between the two carbonyl centers of the
-
Reactants:
-
-Diketone: 4-methyl-1-phenylpentane-1,3-dione (Ph-CO-CH
-CO-iPr). -
Hydrazine: Methylhydrazine (NH
-NH-Me).
-
-Diketone: 4-methyl-1-phenylpentane-1,3-dione (Ph-CO-CH
-
Nucleophilic Attack: The terminal amino group (NH
) of methylhydrazine is the stronger nucleophile. -
Electrophilic Center: The alkyl ketone (adjacent to isopropyl) is generally more electrophilic than the aryl ketone (adjacent to phenyl) due to the resonance stabilization of the benzoyl group.
-
Outcome: The NH
attacks the isopropyl-ketone. Subsequent cyclization places the N-Me group adjacent to the phenyl ring.
Note: While this kinetic preference favors the target 1-Me-5-Ph isomer, solvent effects (protic vs. aprotic) can shift the equilibrium. In ethanol/acetic acid, the yield of the target isomer is typically maximized.
Visualization: Regioselective Pathway
Caption: Kinetic pathway favoring the formation of the 3-isopropyl-1-methyl-5-phenyl isomer via nucleophilic attack on the more electrophilic alkyl ketone.
Experimental Protocol
Synthesis of 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole[2]
Reagents:
-
4-methyl-1-phenylpentane-1,3-dione (1.0 eq)
-
Methylhydrazine (1.1 eq)
-
Ethanol (Absolute)
-
Acetic Acid (Catalytic, 0.1 eq)
Procedure:
-
Setup: Charge a round-bottom flask with 4-methyl-1-phenylpentane-1,3-dione dissolved in absolute ethanol (5 mL/mmol).
-
Addition: Cool the solution to 0°C. Add methylhydrazine dropwise over 15 minutes. Caution: Methylhydrazine is toxic and potentially explosive; use a blast shield.
-
Cyclization: Add catalytic acetic acid. Allow the mixture to warm to room temperature, then reflux for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).
-
Workup: Concentrate the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with water (2x) and brine (1x). Dry over Na
SO . -
Purification: The crude oil will contain a mixture of regioisomers. Purify via flash column chromatography on silica gel.
-
Elution Gradient: 0%
20% Ethyl Acetate in Hexane. -
Separation Note: The target 1-Me-5-Ph isomer is typically less polar (elutes earlier) than the 1-Me-3-Ph isomer due to the twisting of the phenyl ring shielding the polar N-N bond.
-
Self-Validating Characterization (QC)
To confirm you have the correct isomer, rely on
-
Target (1-Me-5-Ph): Strong NOE signal between the N-Methyl protons and the Phenyl ortho-protons.
-
Isomer (1-Me-3-Ph): Strong NOE signal between the N-Methyl protons and the Isopropyl methine proton. No interaction with Phenyl.
Physicochemical Properties[2][3][4][5][6]
| Property | Value / Description | Note |
| Appearance | Pale yellow oil or low-melting solid | Depends on purity and crystal packing |
| LogP (Predicted) | 3.2 – 3.5 | Highly lipophilic due to iPr + Ph groups |
| pKa (Conj. Acid) | ~2.0 – 2.5 | Weakly basic N2 nitrogen |
| Solubility | High in DCM, DMSO, MeOH; Low in Water | Suitable for organic formulations |
| Diagnostic: Upfield shift vs. isomer due to Ph shielding | ||
| Characteristic pyrazole singlet |
Diagnostic NMR Shift Explanation: In the target 1-methyl-5-phenyl structure, the N-methyl group sits in the shielding cone of the adjacent phenyl ring (which is twisted). This causes the N-methyl signal to appear upfield (lower ppm, ~3.7 ppm) compared to the 1-methyl-3-phenyl isomer, where the methyl is far from the phenyl ring (signal ~3.9–4.0 ppm).
Applications in Drug Discovery[5]
Scaffold Utility
This molecule serves as a bioisostere for 1,3,5-trisubstituted pyrroles and imidazoles.
-
Kinase Inhibition: The pyrazole N2 acts as a hydrogen bond acceptor for the hinge region of kinases (e.g., p38 MAP kinase, BRAF). The 3-isopropyl group fits into the hydrophobic "gatekeeper" pocket, while the 5-phenyl group extends into the solvent-exposed region or an allosteric pocket.
-
COX-2 Selectivity: Similar to Celecoxib, the 1,5-substitution pattern is critical for orienting the phenyl ring into the COX-2 side pocket.
Pharmacophore Mapping
Caption: Pharmacophoric features of the 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole scaffold.
References
-
Regioselective Synthesis of Pyrazoles
- Mechanistic Insight on Hydrazine Condensation: Source: Carey, F. A., & Sundberg, R. J. Advanced Organic Chemistry Part B: Reactions and Synthesis. Context: General principles of regioselectivity in the reaction of hydrazines with unsymmetrical -diketones.
-
Spectral Characterization (NMR)
-
Structural Data
- Source: PubChem.
-
Context: Structural topology and predicted physicochemical properties for the phenyl-methyl-pyrazole class. Available at:
Sources
- 1. 3-METHYL-1-PHENYLPYRAZOLE(1128-54-7) 1H NMR spectrum [chemicalbook.com]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. 124344-94-1|1-Methyl-5-phenyl-1H-pyrazole-3-carbaldehyde|BLD Pharm [bldpharm.com]
- 5. 1193403-51-8|Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine|BLD Pharm [bldpharm.com]
- 6. 1H-Pyrazole, 3-methyl-5-phenyl- [webbook.nist.gov]
- 7. molcore.com [molcore.com]
- 8. molcore.com [molcore.com]
